Cas no 55499-04-2 (2,2,3-trimethylnonane)

2,2,3-trimethylnonane structure
2,2,3-trimethylnonane structure
Product Name:2,2,3-trimethylnonane
CAS No:55499-04-2
MF:C12H26
MW:170.334844112396
CID:1597765
PubChem ID:41461
Update Time:2025-04-21

2,2,3-trimethylnonane Chemical and Physical Properties

Names and Identifiers

    • 2,2,3-trimethylnonane
    • Nonane, 2,2,3-trimethyl-
    • 55499-04-2
    • tetramethyloctane
    • DTXSID70970842
    • Inchi: 1S/C12H26/c1-6-7-8-9-10-11(2)12(3,4)5/h11H,6-10H2,1-5H3
    • InChI Key: XXNUJUNKYOZLAJ-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C(C)CCCCCC

Computed Properties

  • Exact Mass: 170.20358
  • Monoisotopic Mass: 170.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.7552
  • Melting Point: -50.8°C (estimate)
  • Boiling Point: 200°C
  • Refractive Index: 1.4240
  • PSA: 0
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